Cas no 6642-26-8 (9H-purin-8-ylmethanol)

9H-purin-8-ylmethanol structure
9H-purin-8-ylmethanol structure
Product Name:9H-purin-8-ylmethanol
CAS No:6642-26-8
MF:C6H6N4O
MW:150.138040065765
CID:503215
PubChem ID:241177
Update Time:2025-09-25

9H-purin-8-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine-8-methanol
    • 1H-Purine-8-methanol (9CI)
    • 7H-purin-8-ylmethanol
    • (7(9)H-purin-8-yl)-methanol
    • 1H-Purine-8-methanol
    • AC1L66SH
    • AC1Q4WQA
    • NSC48397
    • Purine-8-methanol
    • SureCN4957388
    • SureCN4957389
    • Z1863617835
    • SCHEMBL4957388
    • 2-Hydroxymethyl-3H-imidazo[5,4-d]pyrimidine
    • (9H-PURIN-8-YL)METHANOL
    • NSC-48397
    • AKOS026741790
    • 6642-26-8
    • DTXSID60286944
    • 9H-purin-8-ylmethanol
    • EN300-179548
    • AB66093
    • 2-hydroxymethyl-3H-imidazo-[5,4-d]pyrimidine
    • C90517
    • NFZTXJKXCFQRGN-UHFFFAOYSA-N
    • Inchi: 1S/C6H6N4O/c11-2-5-9-4-1-7-3-8-6(4)10-5/h1,3,11H,2H2,(H,7,8,9,10)
    • InChI Key: NFZTXJKXCFQRGN-UHFFFAOYSA-N
    • SMILES: OCC1=NC2=C(C=NC=N2)N1

Computed Properties

  • Exact Mass: 150.05428
  • Monoisotopic Mass: 150.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 74.7Ų

Experimental Properties

  • Density: 1.3471 (rough estimate)
  • Boiling Point: 271.66°C (rough estimate)
  • Refractive Index: 1.6700 (estimate)
  • PSA: 74.69
  • LogP: -0.15480

9H-purin-8-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A2B Chem LLC
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